Cas no 1952-41-6 (2H-Pyran-2-one,4-methoxy-6-(2-phenylethenyl)-)

• Product Name: 2H-Pyran-2-one,4-methoxy-6-(2-phenylethenyl)-
• CAS No: 1952-41-6
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• CID: 196544
• PubChem ID: 5273621
• Update Time: 2025-04-19

2H-Pyran-2-one,4-methoxy-6-(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,4-methoxy-6-(2-phenylethenyl)-
• 5,6-DEHYDROKAWAIN
• (E)-4-methoxy-6-styryl-2H-pyran-2-one
• 5,6-dehydro aa
• 5,6-dehydro AA, cis-8,11,14-Eicosatrien-5-ynoic acid
• 5,6-dehydro arachidonic acid
• 5,6-dehydro-arachidonic acid
• 8Z,11Z,14Z-EICOSATRIEN-5-YNOIC ACID
• c-8,c-11,c-14-Eicosatrien-5-ynoic acid
• CIS-8,11,14-EICOSATRIEN-5-YNOIC ACID
• dehydrokawain
• demethoxyyangonin
• Desmethoxyyangonin
• eicosa-8,11,14-trien-5-ynoic acid
• 4-methoxy-6-[(E)-2-phenylvinyl]-2H-pyran-2-one
• CHEMBL254218
• CAS-15345-89-8
• CCG-208562
• SR-05000002195
• NSC-112161
• 5,6-Dehydrokawin
• Tox21_200296
• 4-Methoxy-6-(2-phenylethenyl)-(E)-2H-Pyran-2-one
• 4-Methoxy-6-[(1E)-2-phenylethenyl]-2H-pyran-2-one
• 2H-Pyran-2-one, 4-methoxy-6-[(E)-2-phenylethenyl]-
• CS-4242
• 2H-PYRAN-2-ONE, 4-METHOXY-6-((1E)-2-PHENYLETHENYL)-
• UNII-F2MBQ8QRUN
• DMY
• trans-5,6-Dehydrokawain
• 1952-41-6
• A809430
• 2H-Pyran-2-one, 4-methoxy-6-styryl-, (E)-
• SCHEMBL236641
• 4-Methoxy-6-styryl-(E)-2H-Pyran-2-one
• 2H-Pyran-2-one, 4-methoxy-6-(2-phenylethenyl)-
• CHEBI:1995
• AC-34590
• MFCD00221730
• DKKJNZYHGRUXBS-BQYQJAHWSA-N
• Desmethoxyyangonin, analytical standard
• NSC 68686
• Q5264611
• NCGC00091904-01
• SR-05000002195-2
• 5,6-Dehydrokavain
• (E)-4-Methoxy-6-(2-phenylethenyl)-2H-pyran-2-one
• NCGC00257850-01
• 4-Methoxy-6-styryl-2H-pyran-2-one
• NSC 112161
• AS-68696
• 4-methoxy-6-[(E)-styryl]pyran-2-one
• 4-methoxy-6-(2-phenylethenyl)-2h-pyran-2-one
• 26531-51-1
• 2H-Pyran-2-one, 4-methoxy-6-(2-phenylethenyl)-, (E)- (9CI)
• Desmethoxy Yangonin
• 4-methoxy-6-[(E)-2-phenylethenyl]-2H-pyran-2-one
• NSC-68686
• NSC112161
• DTXCID2013390
• F2MBQ8QRUN
• NSC68686
• 15345-89-8
• CCRIS 9369
• 5,6-Dihydro-5-hydroxy-6-methyl-2H-pyran-2-one
• AKOS015896811
• 2H-Pyran-2-one, 4-methoxy-6-[(1E)-2-phenylethenyl]-
• C09925
• Yangonin, demethoxy-
• DTXSID4033390
• 2H-Pyran-2-one, 4-methoxy-6-(2-phenylethenyl)-, (E)-
• HY-N0918
• 4-methoxy-6-[(E)-2-phenylethenyl]pyran-2-one
• NCGC00091904-02
• DTXSID70860158
• FT-0637217
• NS00121029
• 4-methoxy-6-styryl-pyran-2-one

• Inchi： 1S/C14H12O3/c1-16-13-9-12(17-14(15)10-13)8-7-11-5-3-2-4-6-11/h2-10H,1H3/b8-7+
• InChI Key： DKKJNZYHGRUXBS-BQYQJAHWSA-N
• SMILES： O1C(C=C(C=C1/C=C/C1C=CC=CC=1)OC)=O

Computed Properties

• Exact Mass: 228.07866
• Monoisotopic Mass: 228.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 2.8

Experimental Properties

• Density: 1.18
• Melting Point: 138-140°C
• Boiling Point: 440°Cat760mmHg
• Flash Point: 188°C
• PSA: 35.53
• LogP: 2.81880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Kavalactones Kavalactones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Kavalactones